Cas no 127557-08-8 (9-methoxy-3,4-dihydrobenzoboxepin-5(2h)-one)
9-Methoxy-3,4-dihydrobenzoxepin-5(2H)-one is a bicyclic organic compound featuring a benzoxepin core with a methoxy substituent at the 9-position and a ketone functionality at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The methoxy group enhances electron density, influencing regioselectivity in further derivatization, while the ketone moiety offers versatility for nucleophilic additions or reductions. Its rigid fused-ring system contributes to stability, facilitating controlled transformations. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds with potential biological activity.
127557-08-8 structure
Product name:9-methoxy-3,4-dihydrobenzoboxepin-5(2h)-one
9-methoxy-3,4-dihydrobenzoboxepin-5(2h)-one Chemical and Physical Properties
Names and Identifiers
-
- 9-Methoxy-3,4-dihydrobenzo[b]oxepin-5(2H)-one
- 9-methoxy-3,4-dihydro-2H-1-benzoxepin-5-one
- 3,4-Dihydro-9-Methoxy-1-benzoxepin-5(2H)-one
- CFA55708
- 9-Methoxy-3,4-dihydro-1-benzoxepin-5(2H)-one
- AKOS009331218
- 127557-08-8
- MFCD11104511
- Y10977
- EN300-219674
- 9-METHOXY-2,3,4,5-TETRAHYDRO-1-BENZOXEPIN-5-ONE
- Z382721414
- OOANXHDARKDPIG-UHFFFAOYSA-N
- DTXSID40562713
- SCHEMBL1181324
- CS-0215078
- 9-Methoxy-3,4-dihydro-1-benzoxepin-5 (2H)-one
- 1-Benzoxepin-5(2H)-one, 3,4-dihydro-9-methoxy-
- DB-229743
- 9-methoxy-3,4-dihydrobenzoboxepin-5(2h)-one
-
- MDL： MFCD11104511
- Inchi： 1S/C11H12O3/c1-13-10-6-2-4-8-9(12)5-3-7-14-11(8)10/h2,4,6H,3,5,7H2,1H3
- InChI Key： OOANXHDARKDPIG-UHFFFAOYSA-N
- SMILES： O1C2C(=CC=CC=2C(CCC1)=O)OC
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
- Tautomer Count: 2
Experimental Properties
- PSA: 35.53
9-methoxy-3,4-dihydrobenzoboxepin-5(2h)-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-219674-0.25g |
9-methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
127557-08-8 | 95% | 0.25g |
$418.0 | 2023-09-16 | |
| Enamine | EN300-219674-1.0g |
9-methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
127557-08-8 | 95% | 1g |
$842.0 | 2023-06-08 | |
| Chemenu | CM160701-1g |
9-methoxy-3,4-dihydrobenzo[b]oxepin-5(2H)-one |
127557-08-8 | 95% | 1g |
$733 | 2022-06-13 | |
| Enamine | EN300-219674-0.05g |
9-methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
127557-08-8 | 95% | 0.05g |
$197.0 | 2023-09-16 | |
| TRC | B592728-10mg |
9-methoxy-3,4-dihydrobenzo[b]oxepin-5(2h)-one |
127557-08-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| Alichem | A019095114-1g |
9-Methoxy-3,4-dihydrobenzo[b]oxepin-5(2H)-one |
127557-08-8 | 95% | 1g |
449.28 USD | 2021-06-17 | |
| Enamine | EN300-219674-0.5g |
9-methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
127557-08-8 | 95% | 0.5g |
$656.0 | 2023-09-16 | |
| Enamine | EN300-219674-1g |
9-methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
127557-08-8 | 95% | 1g |
$842.0 | 2023-09-16 | |
| A2B Chem LLC | AA42753-5g |
9-Methoxy-3,4-dihydrobenzo[b]oxepin-5(2H)-one |
127557-08-8 | 95% | 5g |
$2607.00 | 2024-04-20 | |
| abcr | AB489495-1g |
9-Methoxy-3,4-dihydrobenzo[b]oxepin-5(2H)-one; . |
127557-08-8 | 1g |
€1273.00 | 2024-04-19 |
9-methoxy-3,4-dihydrobenzoboxepin-5(2h)-one Related Literature
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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Jing Su,Bingqiang Wang,Dongling Liu,Libo Du,Yang Liu,Jihu Su Chem. Commun., 2015,51, 12680-12683
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053
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Alan B. Lidiard Phys. Chem. Chem. Phys., 2003,5, 2161-2163
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Li Li,Chao Ma,Qingkun Kong,Weiping Li,Yan Zhang,Shenguang Ge,Mei Yan,Jinghua Yu J. Mater. Chem. B, 2014,2, 6669-6674
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:127557-08-8)9-methoxy-3,4-dihydrobenzoboxepin-5(2h)-one
Purity:99%
Quantity:1g
Price ($):604.0